Cas no 924713-98-4 (3-[2-Oxo-2-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-[2-Oxo-2-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione
• CAS No: 924713-98-4
• MF: C₂₂H₂₈N₄O₅S
• MW: 460.546524047852
• CID: 5455160
• PubChem ID: 16320352
• Update Time: 2025-07-22

3-[2-Oxo-2-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• HMS3024D19
• MLS001161603
• 3-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}-1,3-diazaspiro[4.5]decane-2,4-dione
• 924713-98-4
• EN300-26605287
• CHEMBL1594256
• SMR000711767
• 3-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione
• AKOS001280961
• Z29527953
• 3-[2-Oxo-2-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C22H28N4O5S/c27-19(17-26-20(28)22(23-21(26)29)10-5-2-6-11-22)24-12-14-25(15-13-24)32(30,31)16-9-18-7-3-1-4-8-18/h1,3-4,7-9,16H,2,5-6,10-15,17H2,(H,23,29)
• InChI Key： BZBVMZZSKOFFHH-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)C(=O)N(CC(=O)N2CCN(S(C=CC3=CC=CC=C3)(=O)=O)CC2)C1=O

Computed Properties

• Exact Mass: 460.17804118g/mol
• Monoisotopic Mass: 460.17804118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 3-[2-Oxo-2-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione

3-[2-Oxo-2-[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione (CAS No. 924713-98-4): An Overview of a Promising Compound in Medicinal Chemistry

3-[2-Oxo-2-[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione (CAS No. 924713-98-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the spirocyclic compounds and features a unique structural arrangement that includes a piperazine ring and a sulfonyl group. The intricate structure of this molecule has led to extensive research into its biological activities and potential uses in the treatment of various diseases.

The spirocyclic framework of 3-[2-Oxo-2-[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione is particularly noteworthy due to its ability to modulate specific biological targets. Spirocyclic compounds are known for their enhanced pharmacokinetic properties, such as improved solubility and bioavailability, which make them attractive candidates for drug development. The presence of the piperazine ring and the sulfonyl group further contributes to the compound's unique pharmacological profile.

Recent studies have highlighted the potential of 3-[2-Oxo-2-[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation.

In addition to its neuroprotective properties, 3-[2-Oxo-2-[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has also demonstrated significant anti-inflammatory activity. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

The antioxidant properties of this compound have also been extensively studied. Oxidative stress is a key factor in many diseases, including cardiovascular diseases and cancer. 3-[2-Oxo-2-[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been shown to scavenge free radicals and protect cells from oxidative damage, which could have far-reaching implications for its use in preventive medicine.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[2-Oxo-2-[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione in various therapeutic settings. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal side effects, paving the way for further clinical development.

The synthesis of 3-[2-Oxo-2-[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is crucial for its commercialization and widespread use in clinical settings.

In conclusion, 3-[2-Oxo-2-[4-[(2-Phenylethenyl)sulfonyl]-1-piperazinyl]ethyl]-1,3-diazaspiro[4.5]decane-2,4-dione (CAS No. 924713-98-4) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an exciting area of research in medicinal chemistry. As further studies continue to uncover its full potential, this compound could play a significant role in the development of new treatments for various diseases.